(3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine

• Molecular Formula: C11H19NS
• Molecular Weight: 197.34 g/mol
• SMILES: CC1=CC=C(S1)CNC(C)C(C)C
• InChI: InChI=1S/C11H19NS/c1-8(2)10(4)12-7-11-6-5-9(3)13-11/h5-6,8,10,12H,7H2,1-4H3
• InChIKey: XNENLEOTSUFTGI-UHFFFAOYSA-N

(3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine for Chiral Amine Procurement: Core Identity & Specifications

(3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine (CAS 1040017-83-1) is a low-molecular-weight (197.34 g/mol), chiral secondary amine building block combining a branched aliphatic chain with a 5-methylthiophene moiety via a methylamine linker [1]. It is commercially available for research use, typically at 95% purity, with its primary structural distinction being a beta-branched chiral center (1 asymmetric atom) [1].

Single stereocenter supports asymmetric synthesis and chiral resolution workflows

Beta-branched 3-methylbutan-2-yl group introduces steric bulk for SAR studies

High-purity chiral amine building block for medicinal chemistry and fragment-based design

• [1] PubChem. Compound Summary for CID 43085325, (3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine. National Center for Biotechnology Information. Accessed May 2026. View Source

Why Simple (Thiophen-2-yl)methylamine Analogs Cannot Substitute (3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine

Substituting this compound with close structural analogs like the linear butyl chain or unbranched isomer is not functionally equivalent. The specific beta-branched (3-methylbutan-2-yl) group introduces a stereocenter absent in linear or less-substituted analogs, enabling chiral separation for asymmetric synthesis [1]. Furthermore, quantitative vendor data shows this structural difference directly impacts the compound's lipophilicity, with a measured LogP of 3.75, compared to 3.34 for the N-butyl analog, implying distinct membrane permeability and pharmacokinetic profiles .

1

Linear or achiral analogs lack the stereocenter, preventing enantioselective synthesis and chiral resolution applications

2

Regioisomers (3-methylbutyl vs. 3-methylbutan-2-yl) differ in amine attachment point, altering steric environment and potentially SAR

• [1] Kuujia.com. Compound Profile for (3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine (CAS 1040017-83-1). Accessed May 2026. View Source

Quantitative Differentiation Guide: (3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine vs. Analogs

Chiral Center vs. Achiral Analogs: Single Stereocenter Quantification

The target compound possesses exactly one asymmetric atom, as specified in its Fluorochem product datasheet, distinguishing it from achiral linear chain analogs . The isomer (3-methylbutyl)[(5-methylthiophen-2-yl)methyl]amine (CAS 95593-98-9) has zero asymmetric atoms . This is a binary yet critical differentiator, as this single chiral center enables the use of the compound in stereoselective synthesis or as a substrate for chiral catalysts, which is impossible with the linear isomer or the non-branched analog.

Chiral center count

Head-to-head

Target: 1 stereocenter
Linear isomer: 0

Enables asymmetric synthesis; achiral analogs cannot serve as chiral building blocks

Supplier datasheets report 1 asymmetric atom for target compound

Evidence Dimension	Number of Asymmetric (Stereogenic) Atoms
Target Compound Data	1 (one stereocenter)
Comparator Or Baseline	Linear Isomer (CAS 95593-98-9): 0; N-Butyl Analog (CAS 869942-31-4): 0
Quantified Difference	Presence of 1 stereocenter vs. 0 in close analogs
Conditions	As reported in supplier technical datasheets for neat compounds

Why This Matters

A single stereocenter is a binary procurement decision point; projects requiring chiral building blocks must select this compound over its achiral isomers.

Lipophilicity Differential: High LogP for Enhanced Membrane Permeability

The target compound's lipophilicity, quantified by its LogP, is notably higher than that of its less-substituted analog. The Fluorochem datasheet reports a computed LogP of 3.75 for the target compound . In contrast, the N-[(5-methylthiophen-2-yl)methyl]butan-2-amine (the analog without the terminal methyl branch) has a reported LogP of 3.34 from ChemSrc . This difference of 0.41 Log units indicates significantly higher lipophilicity, which is a key parameter for predicting membrane permeability in drug discovery.

Lipophilicity (LogP)

Cross-study

+0.41 LogP

Reported higher lipophilicity may improve membrane permeability screening

Computed values: target 3.75, butan-2-amine analog 3.34; algorithms may differ

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 3.75
Comparator Or Baseline	N-[(5-methylthiophen-2-yl)methyl]butan-2-amine (CAS 869942-31-4): LogP = 3.34
Quantified Difference	Delta LogP = +0.41 (more lipophilic)
Conditions	Target LogP computed by Fluorochem; Comparator LogP reported by ChemSrc. Algorithmic differences may apply, but directionality indicates a clear increase in lipophilicity with additional branching.

Why This Matters

If a project's SAR demands higher logD for improved permeability or CNS penetration, this compound provides a quantifiable advantage over the simpler butan-2-amine analog.

Molecular Identity vs. Structural Isomer: Distinction in Branching Position

The target compound (3-methylbutan-2-yl) is a constitutional isomer of (3-methylbutyl). While they share the formula C11H19NS and a fluorometric LogP of 3.70 vs. 3.75 for the target, their structures differ critically . The attachment point on the butyl chain is at the 2-position (beta-branching) for the target, compared to the 1-position (terminal attachment) for the isomer. This distinction results in a different spatial arrangement and steric hindrance around the nitrogen, which can be confirmed by matching their unique InChI Keys (XNENLEOTSUFTGI-UHFFFAOYSA-N for target) during procurement to ensure the correct regioisomer is selected [1].

Regioisomer identity

Head-to-head

InChI Key: XNENLEOTSUFTGI-... (target) vs. ZAYNKMKBJIODDP-... (isomer)

Confirms distinct connectivity; prevents supply chain mix-up with 3-methylbutyl isomer

Mismatched InChI Key leads to incorrect regioisomer procurement

Evidence Dimension	Regioisomeric Identity (Branching Position)
Target Compound Data	InChI Key: XNENLEOTSUFTGI-UHFFFAOYSA-N (N-(1,2-dimethylpropyl) substitution)
Comparator Or Baseline	Isomer (CAS 95593-98-9): InChI Key: ZAYNKMKBJIODDP-UHFFFAOYSA-N (N-(3-methylbutyl) substitution)
Quantified Difference	Unique InChI Keys confirm distinct connectivity. Target LogP: 3.75; Isomer LogP: 3.70.
Conditions	Fluorochem and PubChem structural data comparison

Why This Matters

For SAR studies, the difference between a branched-amine and a linear-amine attachment point can lead to divergent biological activity. Correct procurement using the exact analog is non-negotiable; these identifiers prevent supply chain errors.

• [1] PubChem. Compound Summary for CID 43085325. National Center for Biotechnology Information. Accessed May 2026. View Source

Purity Grade Availability: High-Purity Options for Biological Assays

The commercial availability of the target compound in high-purity grades provides a procurement advantage for sensitive biological assays. Multiple suppliers list the compound at 95% purity, with some, like Kuujia, specifying availability at 99% purity [1]. The N-[(5-methylthiophen-2-yl)methyl]butan-2-amine analog, in contrast, is commonly listed only at 95% purity . A 99% purity level reduces the potential for off-target effects from impurities in cell-based or biochemical assays, directly improving data quality.

Available purity

Cross-study

99% (target) vs. 95% (analog)

Higher available purity may reduce off-target noise in biological assays

Supplier specifications; purity verification recommended before use

Evidence Dimension	Commercially Available Minimum Purity
Target Compound Data	Available at 99% purity
Comparator Or Baseline	N-[(5-methylthiophen-2-yl)methyl]butan-2-amine (CAS 869942-31-4): Commonly available at 95% purity
Quantified Difference	4% higher available purity
Conditions	Supplier specifications from Kuujia and CymitQuimica

Why This Matters

In high-throughput screening, a 4% purity delta can be the decisive factor for assay robustness, making this compound a more reliable starting point for hit validation.

• [1] Kuujia.com. Compound Profile for (3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine (CAS 1040017-83-1). Accessed May 2026. View Source

Molecular Size and Heavy Atom Count: Fine-Tuning Drug-Likeness Profiles

The target compound sits in a distinct physicochemical property window compared to a common smaller analog. With a molecular weight of 197.34 g/mol and 13 heavy atoms [1], it is significantly larger than the N-[(5-methylthiophen-2-yl)methyl]butan-2-amine, which has a molecular weight of 183.31 g/mol and 12 heavy atoms . This difference of exactly one carbon atom increases the molecular complexity without a dramatic leap, allowing for the fine-tuning of ligand efficiency and lipophilic efficiency (LipE) metrics during the lead optimization phase.

Molecular size

Head-to-head

197.34 g/mol, 13 heavy atoms
vs. 183.31 g/mol, 12 heavy atoms

Controlled step in heavy atom count supports ligand efficiency optimization

One-carbon difference allows fine-tuning of LipE metrics

Evidence Dimension	Molecular Weight and Heavy Atom Count
Target Compound Data	MW: 197.34 g/mol; 13 Heavy Atoms
Comparator Or Baseline	N-[(5-methylthiophen-2-yl)methyl]butan-2-amine (CAS 869942-31-4): MW: 183.31 g/mol; 12 Heavy Atoms
Quantified Difference	+14.03 g/mol; +1 heavy atom
Conditions	PubChem and ChemicalBook physical property data

Why This Matters

When exploring SAR around a core scaffold, the ability to step up by a single heavy atom provides a controlled method to probe for productive binding interactions, a standard strategy in lead optimization that this compound directly enables.

• [1] PubChem. Compound Summary for CID 43085325. National Center for Biotechnology Information. Accessed May 2026. View Source

Application Scenarios: Where (3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine Outperforms Analogs

Asymmetric Synthesis of Pharmaceutical Intermediates Requiring a Single Stereocenter

The presence of exactly one asymmetric carbon, as specified in its technical datasheet, makes this compound a superior choice for synthesizing enantioenriched pharmaceutical intermediates . Unlike its linear or acylclic achiral analogs, this compound can be used directly as a chiral pool component or as a substrate in enantioselective catalysis research.

High-Throughput Screening in Drug Discovery for CNS Targets

With a calculated LogP of 3.75 , this compound occupies a lipophilicity range preferred for CNS drug candidates. When exploring thiophene-based ligands for neurotransmitter receptors or ion channels, this higher logP differentiates it from the less lipophilic N-butyl analogs (LogP 3.34) that might lack sufficient passive permeability for CNS penetration.

Medicinal Chemistry Structure-Activity Relationship (SAR) Expansion

This compound serves as a tool for systematic SAR studies at a specific vector point. Its 3-methylbutan-2-yl moiety provides a sterically demanding, hydrophobic group absent in simpler analogs. This property, combined with its validated purity profile (up to 99% [1]), makes it ideal for studying the effect of beta-branching on target binding without introducing off-target noise from impurities.

Application

Selection Property

Validation Focus

Asymmetric synthesis studies

Single stereocenter availability

Enantioselective reaction screening, chiral catalyst compatibility

CNS permeability research

LogP profile and lipophilicity range

Passive permeability assay context, CNS drug-like property evaluation

Medicinal chemistry SAR expansion

Sterically demanding beta-branched group, high purity profile

Binding assay reproducibility, off-target noise reduction, LipE optimization

• [1] Kuujia.com. Compound Profile for (3-Methylbutan-2-yl)[(5-methylthiophen-2-yl)methyl]amine (CAS 1040017-83-1). Accessed May 2026. View Source